Cas no 2094517-91-4 (Tert-butyl 5-(6-fluoropyridine-3-carbonyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate)

• Product Name: Tert-butyl 5-(6-fluoropyridine-3-carbonyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate
• CAS No: 2094517-91-4
• MF: C₁₇H₂₂FN₃O₃
• MW: 335.373287677765
• CID: 5936903
• PubChem ID: 122153177
• Update Time: 2025-06-13

Tert-butyl 5-(6-fluoropyridine-3-carbonyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2094517-91-4
• EN300-6678567
• Z2373719743
• tert-butyl 5-(6-fluoropyridine-3-carbonyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate
• AKOS033878675
• Tert-butyl 5-(6-fluoropyridine-3-carbonyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate

• Inchi： 1S/C17H22FN3O3/c1-17(2,3)24-16(23)21-10-12-5-6-13(21)9-20(12)15(22)11-4-7-14(18)19-8-11/h4,7-8,12-13H,5-6,9-10H2,1-3H3
• InChI Key： FEVFIUIRIOWXFQ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C(N1CC2CCC1CN2C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 335.16451973g/mol
• Monoisotopic Mass: 335.16451973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.7Ų

Additional information on Tert-butyl 5-(6-fluoropyridine-3-carbonyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate

Tert-butyl 5-(6-fluoropyridine-3-carbonyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate (CAS No. 2094517-91-4): A Comprehensive Overview

Tert-butyl 5-(6-fluoropyridine-3-carbonyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate, identified by its CAS number 2094517-91-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their unique structural and functional properties, making it a subject of extensive study in the development of novel therapeutic agents.

The molecular structure of Tert-butyl 5-(6-fluoropyridine-3-carbonyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate is characterized by a bicyclic framework, specifically a 2,5-diazabicyclo[2.2.2]octane moiety, which is appended with a tert-butyl group and a 6-fluoropyridine-3-carbonyl substituent. This configuration imparts distinct electronic and steric properties to the molecule, which are critical for its biological activity and potential applications in drug design.

The presence of the 6-fluoropyridine-3-carbonyl group is particularly noteworthy, as fluorinated pyridines are widely recognized for their ability to enhance metabolic stability and binding affinity in drug candidates. This feature has made such compounds valuable in the development of small-molecule inhibitors and other pharmacological agents. The tert-butyl group, on the other hand, contributes to the overall steric environment of the molecule, influencing its interactions with biological targets.

In recent years, there has been a growing interest in the use of bicyclic structures in drug discovery due to their potential to provide high binding affinity and selectivity. The 2,5-diazabicyclo[2.2.2]octane core is one such structure that has shown promise in various therapeutic areas. Its rigid bicyclic framework helps to stabilize the conformation of the molecule, which can be advantageous in achieving optimal interactions with biological receptors.

The fluorine atom in the 6-fluoropyridine-3-carbonyl group not only enhances metabolic stability but also influences the electronic properties of the molecule. Fluorine's ability to engage in hydrogen bonding and its impact on lipophilicity make it a valuable substituent in drug design. These properties have been leveraged in the development of several FDA-approved drugs, where fluorinated pyridines have played a crucial role in improving pharmacokinetic profiles.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the structural features that contribute to biological activity. The compound Tert-butyl 5-(6-fluoropyridine-3-carbonyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate exemplifies this trend, as its unique structural motifs have been explored for their potential therapeutic applications.

One area of interest has been the development of kinase inhibitors, where bicyclic structures have shown promise due to their ability to mimic natural substrates and bind tightly to enzyme active sites. The combination of the 6-fluoropyridine-3-carbonyl group and the bicyclic core suggests that this compound may exhibit inhibitory activity against certain kinases, which are key targets in oncology and inflammatory diseases.

Furthermore, the tert-butyl group can serve as a handle for further chemical modification, allowing researchers to explore derivatives with enhanced biological activity or improved pharmacokinetic properties. This flexibility makes Tert-butyl 5-(6-fluoropyridine-3-carbonyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate a valuable scaffold for structure-based drug design.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the complex bicycle framework efficiently.

The stereochemistry of the bicyclic core is particularly important, as it can significantly impact the biological activity of the molecule. Research efforts have focused on developing enantiomerically pure forms of this compound to maximize its therapeutic potential while minimizing unwanted side effects.

In conclusion, Tert-butyl 5-(6-fluoropyridine-3-carbonyl)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate (CAS No. 2094517-91-4) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological relevance make it a promising candidate for further investigation in drug discovery efforts aimed at developing novel therapeutic agents.